Cas no 6625-08-7 (3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid)

• Product Name: 3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• CAS No: 6625-08-7
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD00160631
• CID: 516543
• PubChem ID: 243736
• Update Time: 2025-10-31

3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-methylquinoline-4-carboxylic acid
• 2-Hydroxy-3-methyl-quinoline-4-carboxylic acid
• 4-Quinolinecarboxylicacid, 1,2-dihydro-3-methyl-2-oxo-
• 2-Hydroxy-3-methyl-4-quinolinecarboxylic acid
• 2-Hydroxy-3-methyl-chinolin-4-carbonsaeure
• 3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid
• 3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid(SALTDATA: FREE)
• 4-quinolinecarboxylic acid,1,2-dihydro-3-methyl-2-oxo
• AKOS004123289
• SCHEMBL14106730
• 3-methyl-2-oxo-1,2-dihydro-4-quinolinecarboxylic acid
• 6625-08-7
• NSC-136047
• SR-01000505515-1
• STK801284
• Oprea1_492034
• 2-Hydroxy-3-methylquinoline-4-carboxylicacid
• Oprea1_368678
• WPRPBCUZWXWVLY-UHFFFAOYSA-N
• NSC53879
• AKOS000300088
• EN300-302522
• ALBB-013698
• SR-01000505515
• MFCD00160631
• CCG-113643
• CS-0245267
• 3-methyl-2-oxo-1H-quinoline-4-carboxylic acid
• DA-03801
• STL519494
• Z2685925229
• SCHEMBL4895906
• NSC-53879
• 4-QUINOLINECARBOXYLIC ACID, 2-HYDROXY-3-METHYL-
• BBL009847
• NSC136047
• VS-02214
• AB10643
• DTXSID10288039

• MDL： MFCD00160631
• Inchi： 1S/C11H9NO3/c1-6-9(11(14)15)7-4-2-3-5-8(7)12-10(6)13/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： WPRPBCUZWXWVLY-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C(=O)O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 401.9±45.0 °C at 760 mmHg
• Flash Point: 196.8±28.7 °C
• PSA: 70.16000
• LogP: 1.53470
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid

Professional Introduction to 3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic Acid (CAS No. 6625-08-7)

3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid, with the chemical formula C₉H₆O₃, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a quinoline core with a carboxylic acid substituent at the 4-position and a methyl group at the 3-position, makes it a versatile intermediate in the development of various pharmacologically active molecules.

The compound is identified by its CAS number CAS No. 6625-08-7, which serves as a unique identifier in chemical databases and literature. This numbering system ensures precise referencing and facilitates accurate retrieval of information related to its properties, synthesis, and applications.

In recent years, 3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid has garnered attention due to its role as a building block in the synthesis of heterocyclic derivatives. These derivatives exhibit a broad spectrum of biological activities, making them valuable candidates for further medicinal chemistry exploration. The quinoline scaffold is particularly noteworthy, as it is a privileged structure in drug discovery, known for its presence in numerous FDA-approved drugs.

The carboxylic acid functionality in 3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid provides multiple points for chemical modification. This allows for the introduction of various pharmacophores or tags that can enhance solubility, bioavailability, or target specificity. Such modifications are crucial in optimizing lead compounds during drug development pipelines.

Recent studies have highlighted the potential of quinoline derivatives in addressing various therapeutic challenges. For instance, modifications of the quinoline core have been explored in the development of antimalarial agents, anticancer drugs, and antimicrobial compounds. The structural diversity inherent in this class of compounds allows researchers to fine-tune their properties for specific biological targets.

The synthesis of 3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid typically involves multi-step organic reactions that establish the quinoline ring system followed by functional group transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to achieve high yields and enantioselectivity where necessary.

The compound’s reactivity also makes it useful in material science applications beyond pharmaceuticals. For example, quinoline-based polymers have been investigated for their potential use in organic electronics due to their electron-deficient nature and ability to form stable conjugated systems.

In conclusion, 3-methyl-2-oxo-1,2-dihydroquinoline-4-carboxylic acid (CAS No. 6625-08-7) represents a fascinating area of research with significant implications for both medicinal chemistry and materials science. Its unique structural features offer opportunities for the development of novel therapeutics and advanced materials. As research continues to uncover new applications for this compound and its derivatives, its importance in scientific endeavors is likely to grow.